Cas no 1341723-26-9 (Benzoic acid, 3-fluoro-4-(1-methylethyl)-)

• Product Name: Benzoic acid, 3-fluoro-4-(1-methylethyl)-
• CAS No: 1341723-26-9
• MF: C₁₀H₁₁FO₂
• MW: 182.191546678543
• CID: 5456948
• PubChem ID: 21063830
• Update Time: 2024-03-01

Benzoic acid, 3-fluoro-4-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-fluoro-4-(1-methylethyl)-
• 3-Fluoro-4-(propan-2-yl)benzoic acid

• Inchi： 1S/C10H11FO2/c1-6(2)8-4-3-7(10(12)13)5-9(8)11/h3-6H,1-2H3,(H,12,13)
• InChI Key： QPDKPXGVEOIIEQ-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(C(C)C)C(F)=C1

Computed Properties

• Exact Mass: 182.07430775g/mol
• Monoisotopic Mass: 182.07430775g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Aromatic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Aromatic monoterpenoids